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Introduction

Steroid Receptor Coactivator-1 (SRC-1), also known as Nuclear Receptor Coactivator 1
(NCOAL), is a pivotal transcriptional coactivator that plays a crucial role in modulating the
activity of nuclear receptors (NRs).[1][2] NRs are a superfamily of ligand-activated transcription
factors that regulate a vast array of physiological processes, including metabolism,
development, and reproduction. The interaction between SRC-1 and NRs is fundamental for
the transcriptional activation of target genes. This interaction is primarily mediated by short
helical motifs within SRC-1 known as NR boxes, which contain a conserved LXXLL sequence
(where L is leucine and X is any amino acid).[1][3] Peptides corresponding to these NR boxes
serve as invaluable research tools to dissect the mechanisms of NR-coactivator interactions, to
screen for small molecule inhibitors, and to probe the intricacies of NR signaling pathways. This
technical guide provides an in-depth overview of the SRC-1 NR box peptide as a research
tool, complete with quantitative data, detailed experimental protocols, and visualizations of
relevant signaling pathways.
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Core Concepts: The SRC-1 and Nuclear Receptor
Interaction

SRC-1 possesses multiple NR boxes that facilitate its interaction with the ligand-binding
domain (LBD) of nuclear receptors. Upon ligand binding, the NR undergoes a conformational
change, creating a hydrophobic groove on its surface that accommodates the LXXLL motif of
the NR box. This binding event initiates a cascade of events, including the recruitment of other
coactivators, histone acetyltransferases (HATs), and the basal transcription machinery,
ultimately leading to gene transcription.[1][4] Different NR boxes within SRC-1 exhibit distinct
binding preferences for various nuclear receptors, contributing to the specificity of gene
regulation.[5]

Data Presentation: Quantitative Analysis of SRC-1
NR Box Peptide Interactions

The binding affinity of SRC-1 NR box peptides to various nuclear receptors is a critical
parameter for in vitro studies. While comprehensive quantitative data for individual NR box
peptides with all nuclear receptors is not exhaustively compiled in a single source, data from
various studies provide insights into these interactions. The following table summarizes
available quantitative data for the interaction of SRC-1 or its fragments with different nuclear
receptors.
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Interacting .
Ligand(s) Method Kd (nM) Reference(s)
Partners
SRC-1630-987 Bio-Layer
GW4064 and
and FXR120- Interferometry 23.7 [6]
9cRA
RXRa98-hSHP-1 (BLI)
SRC-1630-987 Bio-Layer
and FXR120- 9cRA Interferometry 49.0 [6]
RXR098-hSHP-1 (BLI)
SRC-1 NR2
peptide and AM580 and N
Not Specified 260 £ 40 [7]
RARA/RXRa LG100754
LBD heterodimer
SRC-1 NR2
peptide and -
AM580 Not Specified 500 £ 100 [7]
RARA/RXRa

LBD heterodimer

Note: Data for the binding of specific SRC-1 NR box peptides to other key nuclear receptors
such as Estrogen Receptor (ER), Androgen Receptor (AR), Glucocorticoid Receptor (GR), and
Progesterone Receptor (PR) are not consistently reported in the form of Kd values in the
reviewed literature.

Mandatory Visualizations
Signaling Pathways

The following diagrams illustrate the central role of SRC-1 in mediating the transcriptional
activity of key nuclear receptors.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/12576486/
https://pubmed.ncbi.nlm.nih.gov/12576486/
https://www.researchgate.net/figure/Binding-constants-of-the-SRC-1-NR2-peptide-to-the-RARa-RXRa-LBD-heterodimer_fig10_49677738
https://www.researchgate.net/figure/Binding-constants-of-the-SRC-1-NR2-peptide-to-the-RARa-RXRa-LBD-heterodimer_fig10_49677738
https://www.benchchem.com/product/b12383388/docs?utm_src=pdf-body#src-1-nr-box-peptide-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Cytoplasm
Binds Dissociates from
Estrogen ER H

Dimerization & Translocation

Nucleus

Binds Recuits Recruits Promotes
ER Dimer Estrogen Response Element (ERE) p300/CBP Histone Acetylation Gene Transcription

Cytoplasm

Binds Dissociates from
Androgen AR HsP

Dimerization & Translocation

Nucleus

Binds. Recruits Recrits
AR Dimer Androgen Response Element (ARE) SRC-1

({Sene Aeevvaton

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Express GST-tagged
SRC-1 NR Box Peptide

Immobilize on Prepare Cell Lysate
Glutathione Beads (containing Nuclear Receptor)

Incubate Beads with Lysate

Wash Beads to Remove
Non-specific Binders

Elute Bound Proteins

Analyze by SDS-PAGE
and Western Blot

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesize Fluorescently-labeled Purify Nuclear Receptor
SRC-1 NR Box Peptide Ligand-Binding Domain

Mix Labeled Peptide
with Nuclear Receptor

Add Unlabeled Competitor
(e.g., small molecule)

Measure Decrease in

Measure Fluorescence Polarization o
Fluorescence Polarization

Determine Binding Affinity (Kd)
or IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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